Cas no 15980-22-0 (4-Amino-2,6-dimethylphenol)

• Product name: 4-Amino-2,6-dimethylphenol
• CAS No: 15980-22-0
• MF: C₈H₁₁NO
• MW: 137.17904
• MDL: MFCD10039560
• CID: 1071436
• PubChem ID: 82668

4-Amino-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dimethylphenol
• 2,6-dimethyl-4-amino phenol
• 2,6-dimethyl-p-aminophenol
• 3,5-dimethyl-4-hydroxyaniline
• 4-amino-2,6-dimethylphenol(SALTDATA: HCl)
• phenol, 4-amino-2,6-dimethyl-
• p-hydroxy-3,5-dimethylaniline
• 2,6-dimethyl-4-aminophenol
• BBL003443
• ALBB-010381
• CS-0117193
• MFCD10039560
• F20985
• Z1147461005
• 289D3E2XR3
• 2,6-Xylenol, 4-amino-
• 4-hydroxy-3,5-dimethylaniline
• STK520649
• EN300-139978
• DB-229023
• DTXSID701347117
• 15980-22-0
• SCHEMBL655476
• NS00053962
• VS-01333
• SY153519
• AKOS000345097

• MDL： MFCD10039560
• Inchi： InChI=1S/C8H11NO/c1-5-3-7(9)4-6(2)8(5)10/h3-4,10H,9H2,1-2H3
• InChI Key： OMVFXCQLSCPJNR-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=C1)N)C)O

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 46.25

4-Amino-2,6-dimethylphenol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-Amino-2,6-dimethylphenol

Comprehensive Guide to 4-Amino-2,6-dimethylphenol (CAS No. 15980-22-0): Properties, Applications, and Industry Insights

4-Amino-2,6-dimethylphenol (CAS No. 15980-22-0) is a versatile organic compound widely recognized for its role in industrial and research applications. This aromatic amine, characterized by its amino and methyl functional groups, exhibits unique chemical properties that make it valuable in synthesis, dye production, and material science. With the growing demand for specialized chemicals in sectors like cosmetics, pharmaceuticals, and agrochemicals, understanding this compound's potential is critical for professionals seeking innovative solutions.

The molecular structure of 4-Amino-2,6-dimethylphenol features a phenol backbone substituted with an amino group at the 4-position and methyl groups at the 2- and 6-positions. This configuration enhances its reactivity in electrophilic substitution reactions, making it a preferred intermediate for synthesizing complex molecules. Researchers often highlight its stability under controlled conditions, which aligns with the industry's shift toward sustainable and efficient chemical processes.

In recent years, 4-Amino-2,6-dimethylphenol has gained attention in the development of hair dye formulations and oxidative hair coloring systems. Its ability to form stable chromophores when coupled with oxidizing agents addresses consumer demands for longer-lasting and vibrant hair colors. This application resonates with the booming cosmetics industry, where natural-looking and low-irritation products dominate market trends. Additionally, its role in photographic developers and polymer stabilizers underscores its multidisciplinary utility.

From an environmental perspective, the biodegradability and eco-toxicity profile of 4-Amino-2,6-dimethylphenol are subjects of ongoing research. Regulatory bodies emphasize the need for green chemistry alternatives, prompting manufacturers to explore cleaner production methods. Innovations such as catalytic amination and solvent-free synthesis are being evaluated to reduce waste and energy consumption, aligning with global sustainability goals like the UN Sustainable Development Goals (SDGs).

For researchers and procurement specialists, sourcing high-purity 4-Amino-2,6-dimethylphenol (CAS No. 15980-22-0) is essential. Analytical techniques like HPLC and GC-MS are routinely employed to verify its quality, ensuring compliance with industry standards such as REACH and ISO. As the chemical industry evolves, this compound's adaptability positions it as a key player in advancing fine chemical synthesis and functional material design.

Emerging applications in electronic materials and corrosion inhibitors further expand the scope of 4-Amino-2,6-dimethylphenol. For instance, its derivatives are investigated for use in conductive polymers and anti-corrosion coatings, addressing challenges in renewable energy infrastructure. These developments cater to the increasing interest in energy storage and smart materials, reflecting the compound's relevance in cutting-edge technologies.

In summary, 4-Amino-2,6-dimethylphenol (CAS No. 15980-22-0) exemplifies the intersection of tradition and innovation in chemical science. Its diverse applications, coupled with advancements in sustainable production, make it a compound of enduring significance. For businesses and researchers alike, staying informed about its properties and market trends is crucial to leveraging its full potential in a competitive landscape.